Cas no 951884-96-1 (3-Bromo-2,4-dichlorobenzoic acid)

• Product Name: 3-Bromo-2,4-dichlorobenzoic acid
• CAS No: 951884-96-1
• MF: C₇H₃BrCl₂O₂
• MW: 269.907519578934
• MDL: MFCD09800918
• CID: 857581
• PubChem ID: 26370087
• Update Time: 2025-11-02

3-Bromo-2,4-dichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4-dichlorobenzoic acid
• Benzoic acid, 3-bromo-2,4-dichloro-
• SY104307
• DTXSID00650069
• CS-0186775
• MFCD09800918
• 3-Bromo-2,4-dichlorobenzoicacid
• 951884-96-1
• AKOS015833884
• AS-33311
• DTXCID70600819

• MDL： MFCD09800918
• Inchi： 1S/C7H3BrCl2O2/c8-5-4(9)2-1-3(6(5)10)7(11)12/h1-2H,(H,11,12)
• InChI Key： OCILIDFQDDWNEN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)O)=C1Cl)Cl

Computed Properties

• Exact Mass: 267.86900
• Monoisotopic Mass: 267.86935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.45410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-Bromo-2,4-dichlorobenzoic acid

3-Bromo-2,4-dichlorobenzoic Acid (CAS No. 951884-96-1): Properties, Applications, and Market Insights

3-Bromo-2,4-dichlorobenzoic acid (CAS No. 951884-96-1) is a halogen-substituted benzoic acid derivative that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure, serves as a versatile intermediate in organic synthesis. With the increasing demand for halogenated aromatic compounds, researchers and manufacturers are exploring its potential in various applications, from agrochemicals to specialty chemicals.

The molecular formula of 3-Bromo-2,4-dichlorobenzoic acid is C₇H₃BrCl₂O₂, and it features a benzene ring substituted with bromine at the 3-position and chlorine atoms at the 2- and 4-positions, along with a carboxylic acid functional group. This arrangement imparts distinct chemical properties, making it valuable for cross-coupling reactions and other synthetic transformations. The compound's high purity and stability under standard conditions further enhance its utility in laboratory and industrial settings.

One of the key applications of 3-Bromo-2,4-dichlorobenzoic acid is in the development of pharmaceutical intermediates. Its halogen-rich structure allows for further functionalization, enabling the synthesis of complex molecules with potential therapeutic benefits. Recent studies have highlighted its role in the preparation of anti-inflammatory agents and antimicrobial compounds, aligning with the growing focus on drug discovery and personalized medicine.

In the agrochemical sector, 3-Bromo-2,4-dichlorobenzoic acid is utilized as a precursor for crop protection agents. The compound's ability to undergo selective reactions makes it an attractive choice for designing herbicides and fungicides. With the global push toward sustainable agriculture, researchers are investigating its potential in developing eco-friendly pesticides that minimize environmental impact while maintaining efficacy.

The compound also finds use in material science, particularly in the synthesis of advanced polymers and coatings. Its halogen atoms contribute to flame retardancy, a property highly sought after in electronics and construction materials. As industries prioritize fire safety regulations, the demand for halogenated intermediates like 3-Bromo-2,4-dichlorobenzoic acid is expected to rise.

From a market perspective, the production and supply of 3-Bromo-2,4-dichlorobenzoic acid are influenced by factors such as raw material availability and regulatory policies. Manufacturers are adopting green chemistry principles to optimize synthesis routes, reducing waste and energy consumption. This aligns with the broader trend toward sustainable chemical manufacturing, which resonates with environmentally conscious consumers and investors.

Quality control is paramount when working with 3-Bromo-2,4-dichlorobenzoic acid. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure purity and consistency. Suppliers often provide detailed technical data sheets (TDS) and material safety data sheets (MSDS) to assist customers in handling and storage.

Researchers frequently search for "synthesis of 3-Bromo-2,4-dichlorobenzoic acid" or "applications of halogenated benzoic acids," reflecting the compound's relevance in academic and industrial circles. Additionally, queries like "where to buy 3-Bromo-2,4-dichlorobenzoic acid" indicate its commercial demand. Addressing these search intents enhances the article's SEO performance while providing valuable information to readers.

In summary, 3-Bromo-2,4-dichlorobenzoic acid (CAS No. 951884-96-1) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique properties and adaptability position it as a critical component in modern chemical research and industry. As innovation continues to drive demand for specialized intermediates, this compound is poised to play a pivotal role in shaping future advancements.